Cas no 1429639-72-4 (2,4-dichloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione)

• Product Name: 2,4-dichloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
• CAS No: 1429639-72-4
• MF: C₆H₄Cl₂N₂O₂S
• MW: 239.079157829285
• CID: 5702183
• PubChem ID: 89487453
• Update Time: 2026-03-11

2,4-dichloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine, 2,4-dichloro-5,7-dihydro-, 6,6-dioxide
• 2,4-dichloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
• AS-84555
• EN300-22991707
• 2,4-dichloro-5H,7H-6
• 2,4-dichloro-5,7-dihydrothieno[3,4-d]pyrimidine 6,6-dioxide
• 2,4-dichloro-5,7-dihydrothieno[3,4-d]pyrimidine6,6-dioxide
• 2,4-Dichloro-5H,7H-6-thieno[3,4-d]pyrimidine-6,6-dione
• SCHEMBL14843459
• 2,4-dichloro-5H,7H-6lambda-thieno[3,4-d]pyrimidine-6,6-dione
• MFCD31556747
• ANVHDCBUVMKZJW-UHFFFAOYSA-N
• SY324278
• 2,4-dichloro-5H,7H-6??-thieno[3,4-d]pyrimidine-6,6-dione
• 1429639-72-4
• E?-thieno[3,4-d]pyrimidine-6,6-dione
• Z2733376711
• 2,4-dichloro-5H,7H-6lambda6-thieno[3,4-d]pyrimidine-6,6-dione

• Inchi： 1S/C6H4Cl2N2O2S/c7-5-3-1-13(11,12)2-4(3)9-6(8)10-5/h1-2H2
• InChI Key： ANVHDCBUVMKZJW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2CS(=O)(=O)CC2=N1

Computed Properties

• Exact Mass: 237.9370539g/mol
• Monoisotopic Mass: 237.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.765±0.06 g/cm3(Predicted)
• Boiling Point: 523.4±50.0 °C(Predicted)
• pka: -6.06±0.20(Predicted)